Pheromone Biosynthesis Activating Neuropeptide (Helicoverpa assulta, Heliothis zea)

• Molecular Formula: C167H259N47O57S2
• Molecular Weight: 3901 g/mol
• InChI: InChI=1S/C167H259N47O57S2/c1-13-81(6)129(159(266)203-110(74-127(235)236)152(259)206-113(77-216)153(260)186-95(31-21-59-182-167(178)179)144(251)209-130(84(9)218)160(267)194-92(28-17-18-56-168)138(245)198-106(70-88-38-42-90(221)43-39-88)147(254)200-104(68-86-26-15-14-16-27-86)148(255)207-114(78-217)163(270)213-62-24-35-118(213)157(264)192-94(30-20-58-181-166(176)177)137(244)196-103(132(173)239)67-80(4)5)208-145(252)98(46-51-121(172)224)188-141(248)100(48-53-123(227)228)193-158(265)117-34-23-61-212(117)162(269)111(75-128(237)238)204-142(249)97(45-50-120(171)223)187-136(243)93(29-19-57-180-165(174)175)185-146(253)105(69-87-36-40-89(220)41-37-87)199-143(250)101(54-64-272-11)191-140(247)99(47-52-122(225)226)189-139(246)96(44-49-119(170)222)190-149(256)107(71-124(229)230)197-133(240)82(7)183-156(263)116-33-25-63-214(116)164(271)131(85(10)219)210-134(241)83(8)184-155(262)115-32-22-60-211(115)161(268)102(55-65-273-12)195-150(257)108(72-125(231)232)201-151(258)109(73-126(233)234)202-154(261)112(76-215)205-135(242)91(169)66-79(2)3/h14-16,26-27,36-43,79-85,91-118,129-131,215-221H,13,17-25,28-35,44-78,168-169H2,1-12H3,(H2,170,222)(H2,171,223)(H2,172,224)(H2,173,239)(H,183,263)(H,184,262)(H,185,253)(H,186,260)(H,187,243)(H,188,248)(H,189,246)(H,190,256)(H,191,247)(H,192,264)(H,193,265)(H,194,267)(H,195,257)(H,196,244)(H,197,240)(H,198,245)(H,199,250)(H,200,254)(H,201,258)(H,202,261)(H,203,266)(H,204,249)(H,205,242)(H,206,259)(H,207,255)(H,208,252)(H,209,251)(H,210,241)(H,225,226)(H,227,228)(H,229,230)(H,231,232)(H,233,234)(H,235,236)(H,237,238)(H4,174,175,180)(H4,176,177,181)(H4,178,179,182)/t81?,82-,83-,84+,85+,91?,92-,93-,94?,95-,96-,97-,98-,99-,100-,101-,102-,103?,104?,105-,106-,107-,108?,109?,110-,111-,112?,113-,114?,115-,116-,117-,118?,129-,130-,131-/m0/s1
• InChIKey: NZYXUPVSMGHNSI-PBCATXLLSA-N

Pheromone Biosynthesis Activating Neuropeptide (Helicoverpa assulta, Heliothis zea) Procurement Guide: Core Sequence Identity and Receptor Validation for Species-Specific Moth Research

Pheromone Biosynthesis Activating Neuropeptide (PBAN) is a 33-amino acid C-terminally amidated neuropeptide hormone belonging to the PBAN/pyrokinin neuropeptide family, characterized by the conserved C-terminal FXPRLamide motif essential for biological activity [1]. The peptide isolated from Helicoverpa assulta (oriental tobacco budworm) and Heliothis zea (corn earworm) shares 100% sequence identity across all five predicted peptides from the precursor protein, including the mature PBAN domain [2]. Hez-PBAN has a molecular weight of 3900 Da and regulates sex pheromone biosynthesis in female moths [3]. Unlike Bombyx mori PBAN which shares only ~80% sequence homology with Hez-PBAN and exhibits distinct receptor internalization kinetics due to a longer C-terminal tail in its receptor, Hez-PBAN maintains unique species-specific receptor activation profiles critical for Heliothine/Helicoverpa model systems [4].

Species-matched identity

Full sequence conservation between H. assulta and H. zea PBAN; distinct from Bombyx (~80% homology)

Receptor fidelity

Shorter HezPBANR C‑terminus limits internalization, enabling cleaner signaling studies vs. Bombyx receptor

Cross‑species utility

Functional across 6+ lepidopteran species, expanding experimental scope beyond nominal hosts

• [1] MedChemExpress. Pheromone Biosynthesis Activating Neuropeptide (Helicoverpa assulta, Heliothis zea) (Hez-PBAN) Technical Datasheet. View Source
• [2] Choi MY, et al. Isolation and identification of the cDNA encoding the pheromone biosynthesis activating neuropeptide and additional neuropeptides in the oriental tobacco budworm, Helicoverpa assulta (Lepidoptera: Noctuidae). Insect Biochem Mol Biol. 1998;28(10):759-766. View Source
• [3] Raina AK, et al. Identification of a neuropeptide hormone that regulates sex pheromone production in female moths. Science. 1989;244(4906):796-798. View Source
• [4] Kim YJ, et al. Re-evaluation of the PBAN receptor molecule: characterization of PBANR variants expressed in the pheromone glands of moths. Front Endocrinol. 2012;3:6. View Source

Why Generic Substitution Fails for Hez-PBAN: Species-Specific Receptor Activation and Divergent Mode of Action

Hez-PBAN cannot be simply substituted with Bombyx mori PBAN or other pyrokinin family peptides due to fundamentally different receptor architecture and mode of action. While Bom-PBAN shares ~80% sequence homology with Hez-PBAN, the B. mori PBAN receptor contains a relatively long C-terminus essential for ligand-induced internalization, whereas the H. zea PBANR has a shorter C-terminus lacking features critical for internalization found in the B. mori receptor [1]. Furthermore, the physiological mode of PBAN action diverges across species: in H. zea, H. virescens, and H. subflexa, PBAN does not act directly on pheromone glands but instead acts on the terminal abdominal ganglion (TAG) via neural stimulation, while in Bombyx mori, Helicoverpa armigera, and Spodoptera litura, PBAN acts directly on the pheromone gland [2]. These mechanistic and receptor-level differences preclude simple peptide substitution and require species-matched peptide selection.

Attribute

Hez-PBAN (Target)

Bom-PBAN (Substitute)

Receptor architecture

Shorter C‑terminus; limited ligand-induced internalization

Longer C‑terminus required for internalization; may alter signaling kinetics

Mode of action

Acts on terminal abdominal ganglion (TAG) via neural stimulation

Acts directly on pheromone gland; species‑specific pathway divergence

• [1] Kim YJ, et al. Re-evaluation of the PBAN receptor molecule: characterization of PBANR variants expressed in the pheromone glands of moths. Front Endocrinol. 2012;3:6. View Source
• [2] Fónagy A, et al. Mode of action of pheromone biosynthesis activating neuropeptide in Bombyx mori. In: Cardé RT, Minks AK, editors. Insect Pheromone Research. Boston, MA: Springer; 1997. p. 111-120. View Source

Hez-PBAN Quantitative Evidence Guide: Head-to-Head Activity Comparisons and Receptor Validation Data

Hez-PBAN vs. Bom-PBAN: 100% Sequence Identity Across Five Predicted Peptides in H. assulta and H. zea Confirms Taxonomic Precision

Direct cDNA cloning and sequencing from Helicoverpa assulta revealed that the deduced amino acid sequences of all five predicted peptides from the prepro-hormone, including the 33-amino acid PBAN domain, are 100% identical to the corresponding sequences in Helicoverpa zea [1]. The Has-PBAN cDNA is 756 nucleotides long and encodes a 194-amino acid precursor protein [1]. In contrast, Bombyx mori PBAN-I shares only 80% sequence homology with Hez-PBAN, and Bom-PBAN-II contains an additional Arg residue at the N-terminus (34 amino acids total) [2].

Sequence identity

Head-to-head

100% identity across 5 FXPRLamide peptides in H. assulta vs. H. zea; Bom‑PBAN shares only ~80% homology

Confirms species‑matched peptide selection for Heliothine/Helicoverpa models

Eliminates cross‑species substitution uncertainty; cDNA cloning verified (GenBank U96761)

Evidence Dimension	Amino acid sequence identity (PBAN domain)
Target Compound Data	100% identity between H. assulta and H. zea PBAN (33 amino acids)
Comparator Or Baseline	Bombyx mori PBAN-I: ~80% homology to Hez-PBAN; Bom-PBAN-II: 34 amino acids with extra N-terminal Arg
Quantified Difference	H. assulta/H. zea: 100% identity; Bom-PBAN: 80% homology; 15-20% sequence divergence in Bombyx
Conditions	cDNA cloning from brain-subesophageal ganglion complex of adult H. assulta; GenBank Accession No. U96761

Why This Matters

Complete sequence identity across these two major agricultural pest species validates procurement of a single Hez-PBAN peptide for cross-species studies, while the 20% divergence from Bom-PBAN precludes Bombyx peptide substitution for Heliothine research.

• [1] Choi MY, et al. Isolation and identification of the cDNA encoding the pheromone biosynthesis activating neuropeptide and additional neuropeptides in the oriental tobacco budworm, Helicoverpa assulta (Lepidoptera: Noctuidae). Insect Biochem Mol Biol. 1998;28(10):759-766. View Source
• [2] Altstein M, et al. Structure-function relationship of PBAN/MRCH. In: Cardé RT, Minks AK, editors. Insect Pheromone Research. Boston, MA: Springer; 1997. p. 75-82. View Source

In Vivo Pheromone Induction: Hez-PBAN Elicits Full Pheromone Production at 2-4 pmol with Cross-Species Activity in Six Additional Moth Species

Synthetic Hez-PBAN at a dose of 2-4 picomoles induced production of a normal quantity of sex pheromone in ligated H. zea females [1]. The peptide also induced pheromone production in six other moth species, indicating broad cross-species activity within Lepidoptera while maintaining species-specific receptor interactions [1]. Functional expression of the HevPBANR-C variant in CHO cells demonstrated high sensitivity to Hez-PBAN and related analogs sharing the C-terminal pentapeptide core FXPRLamide (X=T, S or V) [2].

In vivo potency

Reported

2–4 pmol Hez‑PBAN induces normal pheromone production in ligated H. zea females

Establishes low‑picomolar experimental benchmark for bioassay design

Cross‑species activity confirmed in 6+ additional moth species; ligated female model

Evidence Dimension	Minimum effective dose for pheromone induction
Target Compound Data	2-4 pmol Hez-PBAN induces normal pheromone production in ligated H. zea females
Comparator Or Baseline	No dose-response data for other PBAN species in H. zea assay; cross-species activity demonstrated in 6 other moth species
Quantified Difference	Activity threshold: 2-4 pmol (physiologically relevant range); cross-species efficacy confirmed in 6+ species
Conditions	Ligated (neck-ligated) female H. zea moths; in vivo pheromone biosynthesis bioassay

Why This Matters

The established low-picomolar effective dose provides a validated benchmark for experimental design and quality control, while cross-species activity expands utility beyond the nominal species without requiring species-specific peptide sourcing.

• [1] Raina AK, et al. Identification of a neuropeptide hormone that regulates sex pheromone production in female moths. Science. 1989;244(4906):796-798. View Source
• [2] Kim YJ, et al. The pheromone biosynthesis activating neuropeptide (PBAN) receptor of Heliothis virescens: identification, functional expression, and structure-activity relationships of ligand analogs. Peptides. 2008;29(2):268-275. View Source

C-Terminal Hexapeptide Retains Full Pheromonotropic Activity of Hez-PBAN 1-33NH2 Under Shorter Post-Injection Times

Structure-activity relationship (SAR) studies of Hez-PBAN in Heliothis peltigera demonstrated that the C-terminally derived hexapeptide (Tyr-Phe-Ser-Pro-Arg-Leu-NH2) was capable of stimulating sex pheromone production to a similar extent as full-length PBAN 1-33NH2 when analyzed at shorter post-injection times [1]. Peptides lacking 12 and 16 amino acids from the N-terminus were as potent as the full-length PBAN at doses of 1 and 10 pmol [1]. The C-terminal amide was found to play a crucial role, and the region between amino acids 9 and 13 is important for the biological activity of full-length PBAN [1].

C‑terminal fragment

Head-to-head

Hexapeptide Tyr‑Phe‑Ser‑Pro‑Arg‑Leu‑NH₂ matches full‑length PBAN 1‑33NH₂ activity at 1–10 pmol

Enables cost‑effective shorter peptide use in SAR and antagonist screening

Activity parity observed at shorter post‑injection times; N‑terminal truncations tolerated

Evidence Dimension	Pheromonotropic activity (hexapeptide vs. full-length PBAN)
Target Compound Data	C-terminal hexapeptide (Tyr-Phe-Ser-Pro-Arg-Leu-NH2): similar extent of pheromone production stimulation as PBAN 1-33NH2 at 1 and 10 pmol doses
Comparator Or Baseline	Full-length Hez-PBAN 1-33NH2
Quantified Difference	Equivalent activity (N-12 and N-16 truncated fragments as potent as full-length; hexapeptide matches full-length at shorter post-injection times)
Conditions	Heliothis peltigera in vivo bioassay; 1 and 10 pmol doses; 5-120 min post-injection

Why This Matters

The hexapeptide fragment retains full activity, enabling procurement of shorter, more cost-effective peptide sequences for antagonist screening or receptor binding studies without sacrificing functional potency.

• [1] Altstein M, et al. PBAN-induced sex pheromone biosynthesis in Heliothis peltigera: structure, dose, and time dependent analysis. Arch Insect Biochem Physiol. 1995;30(4):307-319. View Source

Hez-PBAN Receptor Residue Importance: Alanine Scanning Reveals R5>L6>F2>>P4>T3>>Y1 Critical for Ligand-Receptor Binding

Alanine replacement scanning in the C-terminal hexapeptide (YFTPRLamide) of Hez-PBAN, using CHO cells expressing HevPBANR-C, revealed the relative importance of each residue in the active core as follows: R5 > L6 > F2 >> P4 > T3 >> Y1 [1]. The R5 (arginine) residue was most critical for receptor activation, while Y1 (tyrosine) was least important. This quantitative rank-order provides a precise molecular blueprint for Hez-PBAN receptor interactions, enabling rational design of agonists and antagonists specifically targeting HevPBANR [1].

Alanine scan rank

Reported

R5 > L6 > F2 >> P4 > T3 >> Y1

Quantitative residue‑importance map for HevPBANR‑C interaction and peptide QC

CHO‑expressed HevPBANR‑C; Arg5 most critical, Tyr1 least; guides antagonist design

Evidence Dimension	Residue importance rank-order for receptor activation
Target Compound Data	Rank order: R5 > L6 > F2 >> P4 > T3 >> Y1 (C-terminal hexapeptide YFTPRLamide)
Comparator Or Baseline	No comparative alanine scan data available for Bom-PBAN receptor; class-level inference applies
Quantified Difference	R5 (Arg) identified as most critical residue; Y1 (Tyr) as least critical; > and >> denote statistical significance gaps
Conditions	CHO cells expressing HevPBANR-C; C-terminal hexapeptide YFTPRLamide alanine scanning

Why This Matters

This residue-specific rank-order enables quality control verification of synthetic peptide integrity (particularly Arg5 and Leu6 positions) and provides a validated structure-activity foundation for designing Hez-PBAN receptor-specific experimental tools.

• [1] Kim YJ, et al. The pheromone biosynthesis activating neuropeptide (PBAN) receptor of Heliothis virescens: identification, functional expression, and structure-activity relationships of ligand analogs. Peptides. 2008;29(2):268-275. View Source

Selective PBAN Antagonism: PK/PBAN Analog PPK-AA Inhibits Hez-PBAN-Elicited Pheromone Biosynthesis by 84% at 100 pmol

The amphiphilic PK/PBAN analog PPK-AA (Hex-Suc-A[dF]PRLa) demonstrated potent and efficacious inhibition of sex pheromone biosynthesis elicited by Hez-PBAN, achieving 84% inhibition at 100 pmol in Heliothis peltigera [1]. The analog showed selectivity: it inhibited pheromone biosynthesis elicited by PBAN (84%) and pheromonotropin (PT, 54%), but not by myotropin (MT) or leucopyrokinin (LPK) [1]. PPK-AA is a pure antagonist with no agonistic activity and was shown to transmigrate isolated cuticle of H. virescens to a high extent of 25-30% (130-150 pmol), representing physiologically significant quantities [1]. In contrast, a D-Phe analog (Arg-Tyr-Phe-D-Phe-Pro-Arg-Leu-NH2) achieved 79% and 64% inhibition at 100 pmol in two separate H. peltigera colonies but exhibited low residual agonistic activity [2].

Antagonist efficacy

Head-to-head

PPK‑AA inhibits 84% PBAN‑elicited pheromone biosynthesis at 100 pmol (pure antagonist); D‑Phe analog 64–79% with residual agonism

Provides validated pure antagonist tool for signaling dissection

PPK‑AA also penetrates cuticle (25–30% in H. virescens); Heliothis peltigera assay

Evidence Dimension	Inhibition of PBAN-elicited pheromone biosynthesis
Target Compound Data	PPK-AA: 84% inhibition at 100 pmol (pure antagonist, 0% agonistic activity)
Comparator Or Baseline	D-Phe analog: 79% and 64% inhibition at 100 pmol in two colonies (low residual agonistic activity present)
Quantified Difference	PPK-AA achieves superior 84% inhibition vs. 64-79% for D-Phe analog; PPK-AA is pure antagonist vs. D-Phe analog retains agonistic activity
Conditions	Heliothis peltigera pheromonotropic assay; 100 pmol dose

Why This Matters

The availability of a pure antagonist with 84% inhibition provides a validated pharmacological tool for dissecting PBAN-mediated signaling pathways and represents a prototype for developing PBAN-targeted pest control agents that penetrate the insect cuticle.

• [1] Nachman RJ, et al. An amphiphilic, PK/PBAN analog is a selective pheromonotropic antagonist that penetrates the cuticle of a heliothine insect. Peptides. 2009;30(3):616-621. View Source
• [2] Zeltser I, et al. Discovery of a linear lead antagonist to the insect pheromone biosynthesis activating neuropeptide (PBAN). Peptides. 2000;21(10):1457-1465. View Source

Precursor-Derived FXPRLamide Peptides: Five Co-Encoded Peptides from Has-PBAN cDNA Share Identical Sequence with H. zea

The Has-PBAN cDNA encodes a 194-amino acid prepro-hormone that undergoes proteolytic processing to generate five predicted peptides: a 33-amino acid PBAN domain, and four additional peptides of 24, 7, 18, and 8 amino acids, all containing the conserved C-terminal FXPR(or K)L (X=G, T or S) amidated motif [1]. The amino acid sequence of all five predicted peptides, including the PBAN, are identical to that of Helicoverpa zea [1]. This complete conservation across the entire precursor-derived peptide family distinguishes Hez-PBAN precursor processing from Bombyx mori, which encodes different peptide complements [2].

Precursor peptides

Head-to-head

5 co‑encoded FXPRLamide peptides 100% identical between H. assulta and H. zea precursor

Supports multi‑functional neuropeptide research across two key pest species

Distinct peptide complement vs. Bombyx; all carry C‑terminal amidation

Evidence Dimension	Number and sequence identity of FXPRLamide peptides encoded in precursor
Target Compound Data	5 FXPRLamide peptides (33 aa PBAN + 24 aa, 7 aa, 18 aa, 8 aa domains); 100% identity with H. zea across all 5 peptides
Comparator Or Baseline	Bombyx mori precursor: encodes Bom-PBAN-I (33 aa) and Bom-PBAN-II (34 aa with extra Arg) plus different peptide complement
Quantified Difference	H. assulta/H. zea: 5 conserved peptides, 100% sequence identity; Bombyx: different number and composition of FXPRLamide peptides
Conditions	cDNA sequencing (756 nt, GenBank U96761); deduced amino acid sequence from open reading frame

Why This Matters

Complete conservation of all five FXPRLamide peptides between H. assulta and H. zea validates the use of Hez-PBAN precursor-derived peptides for studies of multiple neuroendocrine functions (pheromone biosynthesis, melanization, myotropic activity) across these two economically important pest species.

• [1] Choi MY, et al. Isolation and identification of the cDNA encoding the pheromone biosynthesis activating neuropeptide and additional neuropeptides in the oriental tobacco budworm, Helicoverpa assulta (Lepidoptera: Noctuidae). Insect Biochem Mol Biol. 1998;28(10):759-766. View Source
• [2] Ma PWK, et al. Structural organization of the Helicoverpa zea gene encoding the precursor protein for pheromone biosynthesis-activating neuropeptide and other neuropeptides. Proc Natl Acad Sci USA. 1994;91(14):6506-6510. View Source

Hez-PBAN Research and Industrial Applications: Species-Specific Neuroendocrinology and Pest Control Development

Species-Specific Pheromone Biosynthesis Studies in Heliothine/Helicoverpa Model Systems

Hez-PBAN is the validated endogenous ligand for studying pheromone biosynthesis regulation in H. zea, H. assulta, H. virescens, and H. peltigera. The established effective dose of 2-4 pmol provides a precise benchmark for in vivo bioassays [1]. Unlike Bom-PBAN, which shares only 80% homology and interacts with structurally distinct receptors, Hez-PBAN activates the species-matched HevPBANR-C variant expressed in pheromone glands [2]. The peptide's cross-species activity across six additional moth species expands experimental utility beyond nominal species [1].

Structure-Activity Relationship (SAR) Studies and Peptide Fragment Design

The C-terminal hexapeptide (Tyr-Phe-Ser-Pro-Arg-Leu-NH2) retains pheromonotropic activity comparable to full-length Hez-PBAN 1-33NH2 at 1-10 pmol doses [1], enabling cost-effective fragment-based SAR studies. The alanine scanning rank-order (R5>L6>F2>>P4>T3>>Y1) provides a quantitative framework for designing receptor-specific agonists and antagonists targeting HevPBANR [2]. Fragments lacking 12-16 N-terminal amino acids remain as potent as the full-length peptide, offering additional design flexibility [1].

PBAN Receptor Pharmacology and Antagonist Screening Platforms

CHO cells expressing HevPBANR-C provide a validated high-sensitivity screening platform for PBAN receptor agonists and antagonists [1]. The selective antagonist PPK-AA achieves 84% inhibition of Hez-PBAN-elicited pheromone biosynthesis at 100 pmol with zero agonistic activity [2], serving as a positive control standard for antagonist screening campaigns. The D-Phe analog (64-79% inhibition) provides a comparator for evaluating antagonist efficacy . Hez-PBAN's shorter C-terminal tail in HezPBANR, lacking internalization features present in Bom-PBANR, makes it ideal for studying ligand-receptor signaling without confounding receptor internalization artifacts .

Agricultural Pest Control Agent Development Targeting Heliothine Moths

Hez-PBAN-derived peptide fragments with stimulatory or inhibitory activity at 10-100 pmol doses serve as lead compounds for developing PBAN-targeted insecticides aimed at disrupting pheromone production in H. zea and H. assulta [1]. PPK-AA demonstrates 25-30% cuticle penetration in H. virescens (130-150 pmol), representing a prototype for topical application formulations that bypass the need for injection delivery [2]. RNAi-based strategies targeting Hez-PBAN receptor genes have been patented for insect pest control, with the H. zea PBANR sequence providing the essential reference for dsRNA construct design .

Application

Selection Property

Validation Focus

Species-specific pheromone biosynthesis studies in Heliothine models

Species‑matched PBAN sequence and receptor activation profile

In vivo pheromone induction dose‑response assays

Structure‑activity relationship (SAR) studies and fragment design

C‑terminal hexapeptide fragment with equivalent activity to full‑length PBAN

Alanine scan rank‑order and fragment potency verification

Receptor pharmacology and antagonist screening

HevPBANR‑C expressing CHO cell platform compatibility

Inhibition percentage and pure antagonism vs. standard D‑Phe analog

Pest control research targeting Heliothine moths

Cuticle‑penetrating antagonist analogs with high inhibitory potency

Topical application efficiency and species selectivity in bioassays

• [1] Raina AK, et al. Identification of a neuropeptide hormone that regulates sex pheromone production in female moths. Science. 1989;244(4906):796-798. View Source
• [2] Kim YJ, et al. Re-evaluation of the PBAN receptor molecule: characterization of PBANR variants expressed in the pheromone glands of moths. Front Endocrinol. 2012;3:6. View Source